Cas no 356031-47-5 (Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate)

Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate Properties

Names and Identifiers

• Phenol, 2,4,6-trimethyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,2,4,6-trimethylphenol
• Mesityl 4-methylbenzenesulfonate
• EN300-7196578
• 356031-47-5
• 2,4,6-trimethylphenyl 4-methylbenzene-1-sulfonate
• +Expand

• InChIKey： XISRALABLLXFPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H18O3S/c1-11-5-7-15(8-6-11)20(17,18)19-16-13(3)9-12(2)10-14(16)4/h5-10H,1-4H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2C)C)C

Computed Properties

• Exact Mass: 308.1083
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 290.09766561g/mol
• Heavy Atom Count: 20
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6